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Compound of Interest

Compound Name: 5-Amino-2,4-difluorophenol

Cat. No.: B169713 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 5-Amino-2,4-difluorophenol (CAS No:

113512-71-3), a fluorinated aromatic compound relevant to organic synthesis and

pharmaceutical research.

Core Molecular Data
The fundamental molecular properties of 5-Amino-2,4-difluorophenol have been determined

and are summarized below. This data is essential for stoichiometric calculations, analytical

method development, and structural elucidation.

Property Value

Molecular Formula C₆H₅F₂NO[1]

Molecular Weight 145.11 g/mol [1][2]

CAS Number 113512-71-3[1][2]

Experimental Protocols
The data presented in this guide is based on standardized computational and analytical

methods commonly accepted in the chemical industry.
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Molecular Formula Determination: The formula is derived from the known covalent structure

of the molecule, which consists of a phenol ring substituted with one amino and two fluorine

groups.

Molecular Weight Calculation: The molecular weight is computationally derived from the

molecular formula (C₆H₅F₂NO) using the standard atomic weights of its constituent

elements: Carbon (12.011 u), Hydrogen (1.008 u), Fluorine (18.998 u), Nitrogen (14.007 u),

and Oxygen (15.999 u). The reported value of 145.11 g/mol is consistent across multiple

chemical data providers[1][2].

Logical Data Relationship
The relationship between the compound's identity, its elemental composition (formula), and its

molar mass (molecular weight) is a foundational concept in chemistry. The following diagram

illustrates this logical hierarchy.
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Fig. 1: Relationship between Compound, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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